Cas no 2624109-23-3 ((3R,5S)-5-methoxypiperidin-3-ol)

• Product Name: (3R,5S)-5-methoxypiperidin-3-ol
• CAS No: 2624109-23-3
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD33550594
• CID: 5663128
• PubChem ID: 155977903
• Update Time: 2025-10-28

(3R,5S)-5-methoxypiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2624109-23-3
• (3R,5S)-5-methoxypiperidin-3-ol
• EN300-27750787

• MDL： MFCD33550594
• Inchi： 1S/C6H13NO2/c1-9-6-2-5(8)3-7-4-6/h5-8H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： SCURWHOZLNXVPF-RITPCOANSA-N
• SMILES： O(C)[C@@H]1CNC[C@@H](C1)O

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 41.5Ų

Additional information on (3R,5S)-5-methoxypiperidin-3-ol

Compound CAS No 2624109-23-3: (3R,5S)-5-Methoxypiperidin-3-Ol

The compound with CAS number 2624109-23-3, known as (3R,5S)-5-methoxypiperidin-3-ol, is a chiral piperidine derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique stereochemistry, with the hydroxyl group at position 3 and a methoxy substituent at position 5, arranged in an R and S configuration, respectively. The compound's structure makes it a valuable tool in drug discovery and development, particularly in the design of bioactive molecules with specific pharmacokinetic profiles.

Recent studies have highlighted the potential of (3R,5S)-5-methoxypiperidin-3-ol as a building block for constructing complex molecules with therapeutic applications. Its piperidine ring system provides a rigid framework that can be further functionalized to enhance bioavailability and target specificity. Researchers have explored its use in the synthesis of kinase inhibitors, where the methoxy group at position 5 plays a critical role in modulating the molecule's interactions with biological targets.

In terms of synthesis, several methods have been reported to construct this compound efficiently. One notable approach involves the use of asymmetric catalysis to achieve the desired stereochemistry at positions 3 and 5. This method not only ensures high enantiomeric excess but also minimizes the environmental impact by reducing waste and reagent consumption. The development of such sustainable synthetic strategies underscores the importance of green chemistry principles in modern drug discovery.

The biological activity of (3R,5S)-5-methoxypiperidin-3-ol has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to cross the blood-brain barrier has opened new avenues for its application in central nervous system-related therapies.

From a structural standpoint, the stereochemistry of this compound is crucial for its biological activity. The R configuration at position 3 ensures proper hydrogen bonding interactions with target proteins, while the S configuration at position 5 optimizes hydrophobic interactions within binding pockets. These features contribute to the compound's selectivity and efficacy in cellular assays.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of (3R,5S)-5-methoxypiperidin-3-ol with high precision. Molecular docking studies reveal that the methoxy group at position 5 acts as a key determinant for binding affinity, while the hydroxyl group at position 3 facilitates enzyme inhibition through hydrogen bonding networks.

In conclusion, CAS No 2624109-23-3, or (3R,5S)-5-methoxypiperidin-3-ol, represents a significant advancement in chiral piperidine chemistry. Its versatile structure and promising biological profile make it an invaluable asset in contemporary drug discovery efforts.